1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione

• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 1-(3,5-dimethylphenyl)-3-piperidin-1-ylpyrrolidine-2,5-dione
• InChI: InChI=1S/C17H22N2O2/c1-12-8-13(2)10-14(9-12)19-16(20)11-15(17(19)21)18-6-4-3-5-7-18/h8-10,15H,3-7,11H2,1-2H3
• InChI Key: ABRNWEJSBSAAIS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)N2C(=O)CC(C2=O)N3CCCCC3)C

Description

1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione, also known as MDPV, is a synthetic cathinone that belongs to the pyrrolidine class of compounds. MDPV is a potent stimulant and has been found to have several biochemical and physiological effects. In

Mechanism of Action

1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters of these neurotransmitters and prevents their reuptake, leading to an increase in their levels in the brain. This results in the stimulant effects of 1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione.
Biochemical and Physiological Effects:
1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione has several biochemical and physiological effects. It increases the levels of dopamine, norepinephrine, and serotonin in the brain, leading to increased alertness, euphoria, and agitation. It also increases heart rate, blood pressure, and body temperature. Prolonged use of 1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione can lead to addiction, psychosis, and other health problems.

Advantages and Limitations for Lab Experiments

1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione has several advantages for lab experiments. It is a potent stimulant that can be used to study the effects of neurotransmitter reuptake inhibition. It can also be used to study the effects of prolonged stimulant use on the brain and body. However, 1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione has several limitations for lab experiments. It is a controlled substance and requires specialized equipment and expertise to handle. Additionally, the effects of 1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione on humans cannot be directly studied in the lab.

Future Directions

For the study of 1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione include the development of analogs and the study of long-term effects.

Synthesis Methods

The synthesis of 1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with piperidine and acetic anhydride, followed by the addition of 2,5-dimethoxytetrahydrofuran. The final product is then purified using column chromatography. The synthesis of 1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione has been extensively studied for its potential therapeutic applications. It has been found to have anxiolytic and antidepressant effects in animal models. 1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione has also been investigated for its potential use in the treatment of Parkinson's disease and ADHD. Additionally, 1-(3,5-Dimethylphenyl)-3-(1-piperidinyl)-2,5-pyrrolidinedione has been studied for its potential use as a tool in neuroscience research.